![molecular formula C12H9ClN2O B1313157 3-Amino-4-benzoyl-2-chloropyridine CAS No. 342899-36-9](/img/structure/B1313157.png)
3-Amino-4-benzoyl-2-chloropyridine
Overview
Description
Synthesis Analysis
The synthesis of pyridine derivatives, such as “3-Amino-4-benzoyl-2-chloropyridine”, often involves reactions with Grignard reagents . The success of these transformations hinges on the combination of copper catalysis and activation by lithium fluoride or magnesium chloride . The utility for the scaffold decoration of a broad range of complex N-heterocycles is exemplified by syntheses of new structural analogues of several antimalarial, antimicrobial, and fungicidal agents .Molecular Structure Analysis
The molecular structure of “this compound” comprises a pyridine ring and a benzoyl group. It also features an amino group and a chlorine atom, which are covalently bonded to the pyridine ring.Chemical Reactions Analysis
The pyridine ring position is activated, and nucleophilic substitution reaction is easy to occur . 2-chloro-4-isonicotinamide is formed by the action of phosphorus pentachloride, and finally 4-Amino-2-chloropyridine is formed by Hofmann degradation reaction under the action of alkaline sodium hypochlorite .Scientific Research Applications
Synthesis of Analogues and Derivatives
- A method for preparing 3-amino-2-chloropyridines with various substituents, including benzoyl at the 4-position, has been developed, contributing to the synthesis of analogues like Nevirapine, a reverse transcriptase inhibitor (Bakke & Říha, 2001).
Structuraland Molecular Studies
- The structural analysis of N-Benzoyl-N′-(2-chloro-3-pyridyl)thiourea, synthesized from 3-amino-2-chloropyridine, reveals significant dihedral angles between its benzene and pyridyl rings, forming an infinite supramolecular structure through intermolecular hydrogen bonding (Ding et al., 2009).
Photocatalytic Reactions
- 3-Amino-2-chloropyridine, along with other organic systems, has been studied in titanium-dioxide-mediated photocatalysed reactions, exploring photo-oxidation processes and identifying various products via GC/MS analysis (Qamar, Muneer, & Bahnemann, 2005).
Antimicrobial Properties
- Novel compounds derived from 3-amino-2-chloropyridine, such as 5-benzoyl-N-substituted amino- and 5-benzoyl-N-sulfonylamino-4-alkylsulfanyl-2-pyridones, have been synthesized and evaluated for their antibacterial and antifungal properties (Elgemeie et al., 2017).
Synthesis of Chroman-2-ones and α-Amino Acids
- Research into the synthesis of biologically active 3-aminochroman-2-ones and β,β-diarylalanines using 3-amino-2-chloropyridine derivatives has shown high efficiency and diastereoselectivity, contributing to the generation of these compounds (Chandrasekhar et al., 2017).
Exploration of Acid-Base Equilibria
- The acid-base properties of compounds like 1-amino-5-benzoyl-4-phenyl-1H-pyrimidine-2-one, closely related to 3-amino-2-chloropyridine, have been investigated, revealing insights into their behavior in different solvent media (Kılıç & Birol, 2006).
Non-Linear Optical Properties
- Single crystals of 3-amino-2-chloropyridine:benzilic acid adducts have been studied for their third-order harmonic generation, using techniques like X-ray diffraction and DFT calculations to analyzetheir optical and thermal properties, which could be significant in the development of new materials for optical applications (Madhankumar, Muthuraja, & Dhandapani, 2020).
Antimicrobial Activity of Pyridine Derivatives
- The synthesis of new pyridine derivatives, using 3-amino-2-chloropyridine, has led to compounds with significant antimicrobial activity against various bacterial and fungal strains, highlighting its potential in the development of new antibacterial and antifungal agents (Patel, Agravat, & Shaikh, 2011).
Safety and Hazards
The safety data sheet for “3-Amino-4-benzoyl-2-chloropyridine” advises avoiding dust formation, breathing mist, gas or vapours, and contacting with skin and eye . It recommends using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, and evacuating personnel to safe areas .
Mechanism of Action
Target of Action
It’s known that this compound is used in the synthesis of cocrystals and molecular salts , suggesting that it may interact with various biological targets.
Mode of Action
It’s known to participate in suzuki–miyaura (sm) cross-coupling reactions , a widely-used method for forming carbon-carbon bonds. In this process, the compound may interact with its targets through oxidative addition and transmetalation .
Biochemical Pathways
Its involvement in sm cross-coupling reactions suggests it may influence pathways related to carbon-carbon bond formation .
Result of Action
Its role in the synthesis of cocrystals and molecular salts suggests it may influence the physical and chemical properties of these compounds .
Action Environment
The action, efficacy, and stability of 3-Amino-4-benzoyl-2-chloropyridine can be influenced by various environmental factors. For instance, the success of SM cross-coupling reactions, in which this compound participates, depends on mild and functional group tolerant reaction conditions .
properties
IUPAC Name |
(3-amino-2-chloropyridin-4-yl)-phenylmethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9ClN2O/c13-12-10(14)9(6-7-15-12)11(16)8-4-2-1-3-5-8/h1-7H,14H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPSCEEZYOQADQE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)C2=C(C(=NC=C2)Cl)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60441096 | |
Record name | 3-AMINO-4-BENZOYL-2-CHLOROPYRIDINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60441096 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.66 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
342899-36-9 | |
Record name | 3-AMINO-4-BENZOYL-2-CHLOROPYRIDINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60441096 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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